Cas no 1040016-38-3 (2-[1-(4-Fluoro-phenyl)-ethylamino]-ethanol)

• Product Name: 2-[1-(4-Fluoro-phenyl)-ethylamino]-ethanol
• CAS No: 1040016-38-3
• MF: C₁₀H₁₄FNO
• MW: 183.22266626358
• CID: 2167836
• Update Time: 2025-11-02

2-[1-(4-Fluoro-phenyl)-ethylamino]-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[1-(4-Fluoro-phenyl)-ethylamino]-ethanol
• 2-((1-(4-Fluorophenyl)ethyl)amino)ethanol
• AM90500
• 2-[1-(4-fluorophenyl)ethylamino]ethanol

• Inchi： 1S/C10H14FNO/c1-8(12-6-7-13)9-2-4-10(11)5-3-9/h2-5,8,12-13H,6-7H2,1H3
• InChI Key： CSVQGDSSGYJZSP-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C)NCCO

Computed Properties

• Exact Mass: 183.106
• Monoisotopic Mass: 183.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-[1-(4-Fluoro-phenyl)-ethylamino]-ethanol

Comprehensive Overview of 2-[1-(4-Fluoro-phenyl)-ethylamino]-ethanol (CAS No. 1040016-38-3)

2-[1-(4-Fluoro-phenyl)-ethylamino]-ethanol (CAS No. 1040016-38-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique fluoro-phenyl and ethanolamine functional groups, exhibits properties that make it valuable for various applications. Researchers and industry professionals often search for terms like "2-[1-(4-Fluoro-phenyl)-ethylamino]-ethanol synthesis", "CAS 1040016-38-3 applications", and "fluoro-phenyl derivatives in medicine", reflecting its relevance in contemporary scientific discussions.

The molecular structure of 2-[1-(4-Fluoro-phenyl)-ethylamino]-ethanol includes a fluoro-substituted phenyl ring, which enhances its stability and reactivity in certain chemical environments. This feature is particularly important in drug development, where fluorinated compounds are known for their ability to improve bioavailability and metabolic stability. Recent studies have explored its potential as a building block for central nervous system (CNS) therapeutics, aligning with the growing interest in neuropharmacology and precision medicine.

In the context of green chemistry and sustainable synthesis, 2-[1-(4-Fluoro-phenyl)-ethylamino]-ethanol has been investigated for its role in catalysis and biodegradable materials. The compound's ethanolamine moiety offers versatility in forming hydrogen bonds, making it useful in designing eco-friendly solvents and surfactants. This aligns with the increasing demand for sustainable chemical alternatives, a topic frequently searched in academic and industrial circles.

From a commercial perspective, the global market for fluoro-phenyl derivatives like 2-[1-(4-Fluoro-phenyl)-ethylamino]-ethanol is expanding, driven by advancements in pharmaceutical intermediates and agrochemicals. Analysts often highlight its potential in patented drug formulations, especially in oncology and cardiovascular research. Searches for "CAS 1040016-38-3 suppliers" and "fluoro-phenyl ethanolamine price trends" indicate its economic significance.

Quality control and analytical methods for 2-[1-(4-Fluoro-phenyl)-ethylamino]-ethanol are critical topics in laboratories. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to ensure purity and consistency. Researchers frequently inquire about "analytical standards for CAS 1040016-38-3" and "spectroscopic data of fluoro-phenyl compounds", underscoring the need for reliable characterization tools.

In summary, 2-[1-(4-Fluoro-phenyl)-ethylamino]-ethanol (CAS No. 1040016-38-3) represents a multifaceted compound with applications spanning pharmaceuticals, materials science, and sustainable chemistry. Its structural features and functional versatility continue to inspire innovation, making it a subject of ongoing research and commercial interest. For those exploring "fluoro-phenyl ethanolamine derivatives" or "CAS 1040016-38-3 properties", this compound offers a compelling case study in modern chemical development.